Cas no 106765-04-2 (6,7-Dehydro Norethindrone Acetate)
106765-04-2 structure
Product Name:6,7-Dehydro Norethindrone Acetate
CAS No:106765-04-2
MF:C22H26O3
MW:338.440046787262
CID:169518
PubChem ID:3065098
Update Time:2024-11-03
6,7-Dehydro Norethindrone Acetate Chemical and Physical Properties
Names and Identifiers
-
- 19-Nor-17a-pregna-4,6-dien-20-yn-3-one,17-hydroxy-, acetate (6CI,7CI)
- 6,7-Dehydro Norethindrone Acetate
- [(8R,9S,10R,13S,14S,17R)-17-ethynyl-13-methyl-3-oxo-1,2,8,9,10,11,12,14,15,16-decahydrocyclopenta[a]phenanthren-17-yl] acetate
- Brn 2173628
- -6(7)-Norenthindrone Acetate
- 17-Hydroxy-19-Nor-17α-pregna-4,6-dien-20-yn-3-one Acetate
- 17-Hydroxy-19-nor-17-alpha-pregna-4,6-dien-20-yn-3-one acetate
- 19-Nor-17-alpha-pregna-4,6-dien-20-yn-3-one, 17-hydroxy-, acetate
- 17-alpha-Ethynyl-19-nor-delta(sup 4,6)-androstadiene-17-beta-ol-3-one-17-acetate
- 106765-04-2
- 3-Oxo-19-norpregna-4,6-dien-20-yn-17-yl acetate
- 19-NOR-17.ALPHA.-PREGNA-4,6-DIEN-20-YN-3-ONE, 17-HYDROXY-, ACETATE
- CP4TBM4VMG
- UNII-CP4TBM4VMG
- 6,7-Didehydronorethisterone Acetate
- A)-
- 19-NOrpregna-4,6-dien-20-yn-3-one, 17-(acetyloxy)-, (17
- AKOS032958263
- DTXSID00910110
- 17?-Acetoxy-19-nor-17?-pregna-4,6-dien-20-yn-3-one
-
- Inchi: 1S/C22H26O3/c1-4-22(25-14(2)23)12-10-20-19-7-5-15-13-16(24)6-8-17(15)18(19)9-11-21(20,22)3/h1,5,7,13,17-20H,6,8-12H2,2-3H3/t17-,18+,19+,20-,21-,22-/m0/s1
- InChI Key: DQSVONCNGQQILU-ZCPXKWAGSA-N
- SMILES: O(C(C)=O)[C@@]1(C#C)CC[C@H]2[C@@H]3C=CC4=CC(CC[C@@H]4[C@H]3CC[C@@]21C)=O
Computed Properties
- Exact Mass: 338.18800
- Monoisotopic Mass: 338.188
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 25
- Rotatable Bond Count: 3
- Complexity: 736
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 6
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 43.4A^2
- XLogP3: 3
Experimental Properties
- Density: 1.16±0.1 g/cm3 (20 ºC 760 Torr),
- Melting Point: 177-178 ºC
- Boiling Point: 469.7°Cat760mmHg
- Flash Point: 204.6°C
- Refractive Index: 1.57
- Solubility: Insuluble (5.8E-3 g/L) (25 ºC),
- PSA: 43.37000
- LogP: 3.83930
6,7-Dehydro Norethindrone Acetate Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| TRC | D229905-25mg |
6,7-Dehydro Norethindrone Acetate |
106765-04-2 | 25mg |
$ 224.00 | 2023-09-08 | ||
| TRC | D229905-50mg |
6,7-Dehydro Norethindrone Acetate |
106765-04-2 | 50mg |
$ 396.00 | 2023-09-08 | ||
| TRC | D229905-100mg |
6,7-Dehydro Norethindrone Acetate |
106765-04-2 | 100mg |
$770.00 | 2023-05-18 | ||
| TRC | D229905-250mg |
6,7-Dehydro Norethindrone Acetate |
106765-04-2 | 250mg |
$1669.00 | 2023-05-18 | ||
| TRC | D229905-500mg |
6,7-Dehydro Norethindrone Acetate |
106765-04-2 | 500mg |
$3054.00 | 2023-05-18 |
6,7-Dehydro Norethindrone Acetate Related Literature
-
Guang Xu,Wei Zhang,Ying Zhang,Xiaoxia Zhao,Ping Wen,Di Ma RSC Adv., 2018,8, 19353-19361
-
Alexandre Vimont,Arnaud Travert,Philippe Bazin,Jean-Claude Lavalley,Marco Daturi,Christian Serre,Gérard Férey,Sandrine Bourrelly,Philip L. Llewellyn Chem. Commun., 2007, 3291-3293
-
Thi Thu Tram Nguyen,Thanh Binh Nguyen Org. Biomol. Chem., 2021,19, 6015-6020
-
Nan Fu,Naphaporn Chiewchan,Xiao Dong Chen Food Funct., 2020,11, 211-220
-
Bin Han,Yasuo Shimizu,Gabriele Seguini,Celia Castro,Gérard Ben Assayag,Koji Inoue,Yasuyoshi Nagai,Sylvie Schamm-Chardon,Michele Perego RSC Adv., 2016,6, 3617-3622
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